Cas no 131113-94-5 (Methyl 2-(4-fluoro-3-methylphenyl)acetate)

Methyl 2-(4-fluoro-3-methylphenyl)acetate structure
131113-94-5 structure
Product Name:Methyl 2-(4-fluoro-3-methylphenyl)acetate
CAS No:131113-94-5
MF:C10H11FO2
MW:182.191546678543
CID:102412
PubChem ID:53419523
Update Time:2025-04-18

Methyl 2-(4-fluoro-3-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(4-fluoro-3-methylphenyl)acetate
    • Benzeneacetic acid,4-fluoro-3-methyl-, methyl ester
    • AKOS006307934
    • 131113-94-5
    • Methyl (4-fluoro-3-methylphenyl)acetate
    • DTXSID50697520
    • MDL: MFCD11110013
    • Inchi: 1S/C10H11FO2/c1-7-5-8(3-4-9(7)11)6-10(12)13-2/h3-5H,6H2,1-2H3
    • InChI Key: JQGIQKMIKAVAHD-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C)CC(=O)OC

Computed Properties

  • Exact Mass: 182.07433
  • Monoisotopic Mass: 182.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 2.2

Experimental Properties

  • PSA: 26.3
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